Cas no 1806884-93-4 (Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate
• CAS No: 1806884-93-4
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4897457
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate

• Inchi： 1S/C10H10F2N2O4/c1-3-18-10(15)6-4-5(2)13-7(9(11)12)8(6)14(16)17/h4,9H,3H2,1-2H3
• InChI Key： MUAROXLTMVFWEW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate

Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate, a compound with the CAS number 1806884-93-4, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of a difluoromethyl group, a methyl group, and a nitro group on the pyridine ring, along with an ethyl ester substituent, contributes to its distinctive chemical properties and potential applications.

The synthesis of Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate involves a series of intricate chemical reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on using environmentally friendly reagents and catalytic systems to minimize the environmental impact of its production. For instance, the use of transition metal catalysts has been reported to significantly enhance the efficiency of key steps in the synthesis pathway.

One of the most notable applications of this compound is in the field of agrochemicals. Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate has been investigated for its potential as a herbicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for controlling invasive weeds without adversely affecting crops. Recent research has delved into its mode of action at the molecular level, shedding light on how it interacts with target enzymes and disrupts metabolic pathways.

In addition to its agricultural applications, this compound has also shown potential in pharmaceutical research. The nitro group on the pyridine ring is known to exhibit anti-inflammatory and antioxidant properties, making it a valuable component in drug development. Studies have explored its ability to modulate cellular signaling pathways, which could lead to novel therapeutic agents for treating inflammatory diseases and oxidative stress-related conditions.

The structural versatility of Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of advanced materials such as sensors and catalysts. Recent advancements have focused on utilizing this compound as a building block for constructing porous materials with tailored properties for gas storage and separation.

From a sustainability perspective, researchers have been exploring ways to enhance the eco-friendliness of this compound's production and application processes. This includes investigating biodegradable alternatives for certain functional groups and optimizing waste management strategies during synthesis. These efforts align with global initiatives aimed at reducing environmental impact while maintaining high standards of performance.

In conclusion, Ethyl 2-(difluoromethyl)-6-methyl-3-nitropyridine-4-carboxylate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with ongoing advancements in synthesis techniques and application research, positions it as a key player in driving innovation in chemistry and related fields.